Cas no 2411294-33-0 (1-[(6-Chloropyridin-2-yl)methyl]cyclobutan-1-amine;dihydrochloride)

• Product Name: 1-[(6-Chloropyridin-2-yl)methyl]cyclobutan-1-amine;dihydrochloride
• CAS No: 2411294-33-0
• MF: C₁₀H₁₅Cl₃N₂
• MW: 269.598499536514
• CID: 5559983
• PubChem ID: 146049193
• Update Time: 2023-07-07

1-[(6-Chloropyridin-2-yl)methyl]cyclobutan-1-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(6-chloropyridin-2-yl)methyl]cyclobutan-1-amine dihydrochloride
• EN300-7562805
• 1-[(6-Chloropyridin-2-yl)methyl]cyclobutan-1-amine;dihydrochloride
• 2411294-33-0

• Inchi： 1S/C10H13ClN2.2ClH/c11-9-4-1-3-8(13-9)7-10(12)5-2-6-10;;/h1,3-4H,2,5-7,12H2;2*1H
• InChI Key： VJNLNWPYNXXELV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CC2(CCC2)N)=N1.Cl.Cl

Computed Properties

• Exact Mass: 268.030082g/mol
• Monoisotopic Mass: 268.030082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų